![molecular formula C17H12BrN3O3 B2850233 (Z)-N'-(1-acetyl-5-bromo-2-oxoindolin-3-ylidene)benzohydrazide CAS No. 401797-24-8](/img/structure/B2850233.png)
(Z)-N'-(1-acetyl-5-bromo-2-oxoindolin-3-ylidene)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N'-(1-acetyl-5-bromo-2-oxoindolin-3-ylidene)benzohydrazide, commonly known as ABH, is a novel heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. ABH is a synthetic derivative of indole, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. In
Scientific Research Applications
Neuropathic Pain Treatment
This compound was first synthesized in 2008 as a selective type-2 cannabinoid receptor (CB2) agonist due to its potential to treat neuropathic pain .
Substance Abuse Research
The compound has been identified in a series of apprehensions between September 2021 and February 2022 in Brazil, raising questions about its use as a drug of abuse .
Neurodegenerative Disorders
Research has indicated the therapeutic potential of this compound in different clinical conditions, including neurodegenerative disorders .
Cancer Treatment
The compound has shown promise in the treatment of various types of cancer, including melanoma and osteosarcoma .
Hepatocellular Carcinoma
There is evidence suggesting the compound’s potential in the treatment of hepatocellular carcinoma .
Biological Research
Indole derivatives, such as this compound, have diverse biological activities and have been explored for newer therapeutic possibilities .
properties
IUPAC Name |
N-(1-acetyl-5-bromo-2-hydroxyindol-3-yl)iminobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrN3O3/c1-10(22)21-14-8-7-12(18)9-13(14)15(17(21)24)19-20-16(23)11-5-3-2-4-6-11/h2-9,24H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJIZGVLNJRFXHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=C(C=C(C=C2)Br)C(=C1O)N=NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N'-(1-acetyl-5-bromo-2-oxoindolin-3-ylidene)benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.